N-(5-Aminopentyl)-N'-(4-methoxybenzyl)-N-methyl-N'-2-pyridinyl-1,2-ethanediamine

• IUPAC Name: N'-[2-[(4-methoxyphenyl)methyl-pyridin-2-ylamino]ethyl]-N'-methylpentane-1,5-diamine
• InChI: InChI=1S/C21H32N4O/c1-24(15-7-3-5-13-22)16-17-25(21-8-4-6-14-23-21)18-19-9-11-20(26-2)12-10-19/h4,6,8-12,14H,3,5,7,13,15-18,22H2,1-2H3
• InChI Key: DIJPLTNMTKLZPZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCCN)CCN(CC1=CC=C(C=C1)OC)C2=CC=CC=N2
• Molecular Formula: C21H32N4O
• DSSTOX Substance ID: DTXSID10143891
• Molecular Weight: 356.5 g/mol
• CAS RN: 101395-32-8

Description

N-(5-Aminopentyl)-N'-(4-methoxybenzyl)-N-methyl-N'-2-pyridinyl-1,2-ethanediamine, also known as 5-APB, is a novel synthetic compound that has been used in various scientific research applications. 5-APB is a derivative of phenethylamine, a class of compounds that are found in many plants and animals. It is also a member of the benzofuran family of compounds, which have been studied for their potential therapeutic effects. 5-APB has been used in a variety of research applications, including studies of its biochemical and physiological effects, its mechanism of action, and its use in laboratory experiments.

Scientific Research Applications

• Histamine H1-Receptor Binding : This compound, a derivative of mepyramine, has been identified as one of the most potent H1-receptor antagonists. It has been used as a photoaffinity probe for studying the histamine H1 receptor, revealing insights into the ligand-binding domain of this receptor (Ruat et al., 1988).

• Synthesis of Pyrilamine Analogues : Research on the synthesis of pyrilamine-d6, a structurally related compound, provides insights into the chemical manipulation and potential applications of these types of compounds (Bird & Shuker, 1985).

• Toxicokinetic Studies of NBOMe Derivatives : Studies have been conducted on the metabolism and toxicokinetics of NBOMe analogues, which are related to the compound . These studies are crucial for understanding drug-drug interactions and potential toxicological impacts (Richter et al., 2019).

• Analysis of Designer Drugs on Blotter Paper : Research involving the analysis of NBOMe derivatives, a class of designer hallucinogenic drugs, has been conducted. This research is relevant to forensic toxicology and the detection of such compounds (Poklis et al., 2015).

• Photolabile Resins for Peptide Synthesis : The compound has been used in the development of photolabile resins for peptide synthesis, demonstrating its utility in bioorganic chemistry (Tam et al., 2009).

• Metabolism Studies : The metabolism of related compounds, such as 25I-NBOMe and 25I-NBOH, has been characterized, providing valuable information for drug development and safety evaluation (Nielsen et al., 2017).

• Antimicrobial Activity : Certain derivatives of N,N'-Bis(2-hydroxylbenzyl)-1,2-ethanediamine have shown promising antimicrobial activity, suggesting potential pharmaceutical applications (Musa et al., 2010).

• Analytical Characterization of Designer Drugs : Analytical methods have been developed for the characterization of ortho-methoxybenzylated amphetamine-type designer drugs, which are structurally similar to the compound (Westphal et al., 2016).